Cas no 330201-26-8 (5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide
• CAS No: 330201-26-8
• MF: C₁₇H₁₂ClN₃O₄S
• MW: 389.812881469727
• CID: 5572898
• Update Time: 2025-11-01

5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4-(2-methoxyphenyl)thiazol-2-yl)-2-nitrobenzamide
• Benzamide, 5-chloro-N-[4-(2-methoxyphenyl)-2-thiazolyl]-2-nitro-
• 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide

• Inchi： 1S/C17H12ClN3O4S/c1-25-15-5-3-2-4-11(15)13-9-26-17(19-13)20-16(22)12-8-10(18)6-7-14(12)21(23)24/h2-9H,1H3,(H,19,20,22)
• InChI Key： ZKRAYHHMMQCOSJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2OC)=CS1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• pka: 5.94±0.50(Predicted)

Additional information on 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide

Professional Introduction to 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide (CAS No. 330201-26-8)

The compound 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide, identified by its CAS number CAS No. 330201-26-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The synthesis and characterization of this compound involve intricate chemical methodologies that highlight the synergy between organic synthesis and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their diverse pharmacological activities. The core structure of 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide combines a thiazole ring with a nitro-substituted benzamide moiety, which is a common motif in drug discovery. The thiazole ring is particularly noteworthy for its presence in numerous bioactive molecules, including antibiotics and antiviral agents. The nitro group, on the other hand, introduces electrophilic properties that can enhance binding interactions with biological targets.

The presence of the 5-chloro substituent adds another layer of complexity to the molecule's behavior. Chloro groups are known to influence both the electronic and steric properties of a compound, making them valuable in fine-tuning pharmacokinetic profiles. The combination of these structural elements suggests that 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide could exhibit multiple modes of action, which is a desirable trait in the development of broad-spectrum therapeutics.

Recent studies have begun to explore the potential of this compound in various therapeutic areas. One particularly promising application is in the treatment of inflammatory diseases. The thiazole ring has been shown to possess anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. Additionally, the nitro group can undergo reduction to form a hydroxylamine derivative, which may further enhance its biological activity.

The role of 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide in oncology is also an area of active investigation. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with critical metabolic pathways. The ability to target multiple aspects of cancer biology makes it a compelling candidate for further development. Furthermore, the structural flexibility inherent in this molecule allows for facile derivatization, enabling the creation of analogs with enhanced potency and selectivity.

In terms of synthetic methodology, the preparation of 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide involves several key steps that showcase modern organic synthesis techniques. The formation of the thiazole ring typically requires condensation reactions between thioamides and α-haloketones or α-haloaldehydes under controlled conditions. Subsequent functionalization with the nitro group and aromatic substitution at the 4-position are achieved through nitration and Suzuki-Miyaura cross-coupling reactions, respectively.

The use of computational chemistry has played a pivotal role in optimizing the synthesis and predicting the biological activity of this compound. Molecular modeling studies have helped to identify optimal binding orientations within target proteins, guiding medicinal chemists in designing more effective derivatives. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of key functional groups within the molecule.

The pharmacokinetic profile of 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide is another critical aspect that has been thoroughly examined. In vitro studies have demonstrated favorable solubility and stability under physiological conditions, suggesting potential for oral administration. Furthermore, preliminary pharmacokinetic studies in animal models have shown reasonable bioavailability and metabolic clearance rates, indicating promise for further clinical development.

The safety profile of this compound is also an important consideration. Preliminary toxicology studies have revealed no significant adverse effects at moderate doses, although further investigations are warranted to fully assess its long-term safety. The absence of notable toxicity is encouraging and supports its progression into more advanced stages of drug development.

In conclusion, 5-chloro-N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-2-nitrobenzamide represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features and demonstrated biological activity make it a valuable asset in ongoing pharmaceutical research efforts. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.